Cas no 2228166-20-7 (1-(3-bromopropyl)-4-ethynylbenzene)

• Product Name: 1-(3-bromopropyl)-4-ethynylbenzene
• CAS No: 2228166-20-7
• MF: C₁₁H₁₁Br
• MW: 223.109042406082
• CID: 6023913
• PubChem ID: 165643487
• Update Time: 2025-09-27

1-(3-bromopropyl)-4-ethynylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopropyl)-4-ethynylbenzene
• Benzene, 1-(3-bromopropyl)-4-ethynyl-
• 2228166-20-7
• EN300-1917763

• Inchi： 1S/C11H11Br/c1-2-10-5-7-11(8-6-10)4-3-9-12/h1,5-8H,3-4,9H2
• InChI Key： ROHYHAPVLDTNOI-UHFFFAOYSA-N
• SMILES： C1(CCCBr)=CC=C(C#C)C=C1

Computed Properties

• Exact Mass: 222.00441g/mol
• Monoisotopic Mass: 222.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 261.6±23.0 °C(Predicted)

Additional information on 1-(3-bromopropyl)-4-ethynylbenzene

1-(3-Bromopropyl)-4-Ethynylbenzene (CAS No: 2228166-20-7)

1-(3-Bromopropyl)-4-Ethynylbenzene, also known by its CAS registry number 2228166-20-7, is an organic compound with a unique structure that combines a brominated propyl group and an ethynyl group attached to a benzene ring. This compound has garnered significant attention in the fields of organic chemistry, materials science, and drug discovery due to its versatile functional groups and potential applications.

The molecular structure of 1-(3-Bromopropyl)-4-Ethynylbenzene consists of a benzene ring with two substituents: a 3-bromopropyl group at the para position and an ethynyl group at the meta position. The bromine atom in the propyl chain introduces reactivity, making it a valuable intermediate in various organic transformations. The ethynyl group, on the other hand, adds electronic properties that can be exploited in conjugation studies and material synthesis.

Recent advancements in synthetic chemistry have led to more efficient methods for synthesizing 1-(3-Bromopropyl)-4-Ethynylbenzene. Researchers have explored catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling, to construct this compound with high yields and purity. These methods not only enhance the scalability of production but also pave the way for its use in large-scale applications.

In terms of applications, 1-(3-Bromopropyl)-4-Ethynylbenzene has shown promise in several areas. In materials science, its ethynyl group enables the formation of stable carbon-carbon bonds, making it a candidate for synthesizing advanced polymers and nanomaterials. In drug discovery, the compound's unique structure allows for the exploration of novel pharmacophores, potentially leading to new therapeutic agents.

The latest research on 1-(3-Bromopropyl)-4-Ethynylbenzene has focused on its electronic properties and reactivity under various conditions. Studies have demonstrated that the compound exhibits interesting fluorescence properties when incorporated into conjugated systems, opening avenues for its use in optoelectronic devices. Additionally, its bromine atom facilitates nucleophilic substitution reactions, making it a valuable building block in medicinal chemistry.

In conclusion, 1-(3-Bromopropyl)-4-Ethynylbenzene (CAS No: 2228166-20-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research, positioning it as an important molecule in contemporary chemical science.